Cas no 2097892-06-1 (2-{1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)pyrrolidin-2-ylmethyl}-2H-1,2,3-triazole)

• Product name: 2-{1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)pyrrolidin-2-ylmethyl}-2H-1,2,3-triazole
• CAS No: 2097892-06-1
• MF: C₁₇H₂₂N₄O₂S
• MW: 346.447182178497
• CID: 6122146
• PubChem ID: 126854799

2-{1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)pyrrolidin-2-ylmethyl}-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2-{1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)pyrrolidin-2-ylmethyl}-2H-1,2,3-triazole
• 2-[[1-(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)pyrrolidin-2-yl]methyl]triazole
• 2097892-06-1
• 2-{[1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)pyrrolidin-2-yl]methyl}-2H-1,2,3-triazole
• AKOS040699279
• F6515-2594

• Inchi： 1S/C17H22N4O2S/c22-24(23,17-8-7-14-4-1-2-5-15(14)12-17)20-11-3-6-16(20)13-21-18-9-10-19-21/h7-10,12,16H,1-6,11,13H2
• InChI Key： OTCWAWRDEMKHKR-UHFFFAOYSA-N
• SMILES： S(C1C=CC2CCCCC=2C=1)(N1CCCC1CN1N=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 346.14634713g/mol
• Monoisotopic Mass: 346.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.5Ų

Additional information on 2-{1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)pyrrolidin-2-ylmethyl}-2H-1,2,3-triazole

Comprehensive Analysis of 2-{1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)pyrrolidin-2-ylmethyl}-2H-1,2,3-triazole (CAS No. 2097892-06-1)

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-{1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)pyrrolidin-2-ylmethyl}-2H-1,2,3-triazole (CAS No. 2097892-06-1) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a tetrahydronaphthalene core with a pyrrolidine ring and a 1,2,3-triazole moiety, making it a versatile candidate for various applications. Researchers and pharmaceutical companies are increasingly focusing on such sulfonamide derivatives due to their potential in targeting specific biological pathways.

The sulfonyl group in this compound plays a pivotal role in its reactivity and binding affinity, which is a hot topic in current drug design. Recent studies highlight the importance of sulfonamide-based compounds in developing inhibitors for enzymes like carbonic anhydrase and proteases. Given the growing demand for small molecule therapeutics, 2097892-06-1 is being explored for its potential in treating conditions such as inflammation and metabolic disorders. This aligns with the broader trend of repurposing existing chemical scaffolds for new therapeutic uses, a strategy often discussed in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, the incorporation of a 1,2,3-triazole ring via click chemistry methodologies has gained traction due to its high yield and modularity. This approach is frequently searched in academic and industrial research databases, reflecting its relevance in modern organic synthesis. The pyrrolidin-2-ylmethyl segment further enhances the compound's stability and bioavailability, key factors in ADME (Absorption, Distribution, Metabolism, and Excretion) profiling. Such features are critical for researchers optimizing lead compounds in preclinical stages.

Another area of interest is the compound's potential role in cancer research. The tetrahydronaphthalene scaffold is known to interact with hormone receptors, and modifications like those in 2097892-06-1 could lead to novel targeted therapies. This is particularly relevant given the surge in searches for "precision medicine" and "small molecule inhibitors" in oncology. While this compound is not yet widely commercialized, its structural analogs are being investigated for their efficacy in signal transduction inhibition, a mechanism central to many cancer treatments.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. The synthetic routes for 2-{1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)pyrrolidin-2-ylmethyl}-2H-1,2,3-triazole are being optimized to reduce waste and energy consumption, aligning with the principles of sustainable chemistry. This topic resonates with the increasing number of queries about "eco-friendly synthesis" and "green pharmaceuticals" in scientific forums and search engines.

In summary, 2097892-06-1 represents a compelling case study in the intersection of medicinal chemistry, drug discovery, and sustainable science. Its multifaceted applications—from enzyme inhibition to potential oncology uses—make it a subject of ongoing research. As the scientific community continues to explore its properties, this compound may well become a cornerstone in the development of next-generation therapeutics, addressing some of the most pressing health challenges of our time.